Cas no 94108-39-1 (1-dodecyl-5-oxopyrrolidine-3-carboxylic acid, compound with 2,2',2''-nitrilotriethanol (1:1))

• Product Name: 1-dodecyl-5-oxopyrrolidine-3-carboxylic acid, compound with 2,2',2''-nitrilotriethanol (1:1)
• CAS No: 94108-39-1
• MF: C₂₃H₄₆N₂O₆
• MW: 446.621147632599
• CID: 1983074
• PubChem ID: 44146438
• Update Time: 2025-04-21

1-dodecyl-5-oxopyrrolidine-3-carboxylic acid, compound with 2,2',2''-nitrilotriethanol (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-dodecyl-5-oxopyrrolidine-3-carboxylic acid, compound with 2,2',2''-nitrilotriethanol (1:1)
• 2-[bis(2-hydroxyethyl)amino]ethanol,1-dodecyl-5-oxopyrrolidine-3-carboxylic acid
• 1-Dodecyl-5-oxopyrrolidine-3-carboxylic acid--2,2',2''-nitrilotri(ethan-1-ol) (1/1)
• 94108-39-1
• DTXSID80916458
• EINECS 302-379-0

• Inchi： 1S/C17H31NO3.C6H15NO3/c1-2-3-4-5-6-7-8-9-10-11-12-18-14-15(17(20)21)13-16(18)19;8-4-1-7(2-5-9)3-6-10/h15H,2-14H2,1H3,(H,20,21);8-10H,1-6H2
• InChI Key： BZYBQHZXMHDHES-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1CCCCCCCCCCCC.OCCN(CCO)CCO

Computed Properties

• Exact Mass: 446.336
• Monoisotopic Mass: 446.336
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 18
• Complexity: 373
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2